Cas no 1361813-91-3 (4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid)

• Product Name: 4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid
• CAS No: 1361813-91-3
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4798261
• Update Time: 2025-06-29

4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid

• Inchi： 1S/C10H9F5N2O2/c11-9(12)7-5(2-16)4(1-6(18)19)3-17-8(7)10(13,14)15/h3,9H,1-2,16H2,(H,18,19)
• InChI Key： AJIFFNMZCVIDCJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=NC=C(CC(=O)O)C=1CN)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: -1.6
• Topological Polar Surface Area: 76.2

Additional information on 4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid

Introduction to 4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic Acid (CAS No. 1361813-91-3)

4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid, with the CAS number 1361813-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, a category known for its broad spectrum of biological activities and utility in drug development. The unique structural features of this molecule, including its amine, difluoromethyl, and trifluoromethyl substituents, contribute to its distinctive chemical properties and potential applications in synthetic chemistry and bioactivity studies.

The presence of multiple fluorinated groups in the molecule imparts enhanced lipophilicity and metabolic stability, which are critical factors in the design of bioactive molecules. These fluorine atoms can also influence the electronic properties of the pyridine ring, affecting its reactivity and interaction with biological targets. The aminomethyl side chain provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological profiles.

In recent years, there has been a growing interest in fluorinated pyridines as key structural motifs in drug candidates. The introduction of fluorine atoms into aromatic systems is a well-established strategy to modulate pharmacokinetic properties such as solubility, permeability, and metabolic clearance. For instance, studies have demonstrated that fluorinated pyridines can enhance binding affinity to enzymes and receptors by improving molecular interactions through dipole interactions and steric effects.

4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid has been explored in several research contexts, particularly in the development of novel therapeutic agents. Its structural framework suggests potential applications in the synthesis of kinase inhibitors, antiviral compounds, and other bioactive molecules. The acetic acid moiety at the 5-position provides a carboxyl group that can be utilized for further derivatization, such as esterification or amidation, to create prodrugs or enhance solubility.

One notable area of research involves the use of this compound as a building block for more complex scaffolds. The combination of an amine group and multiple fluorinated substituents makes it a versatile intermediate for constructing molecules with specific biological activities. For example, researchers have investigated its role in generating inhibitors targeting protein-protein interactions or enzymes involved in metabolic pathways.

The difluoromethyl and trifluoromethyl groups are particularly interesting from a chemical biology perspective. These substituents are known to increase metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. This property is highly desirable in drug development, as it can lead to longer half-lives and improved therapeutic efficacy. Additionally, the electron-withdrawing nature of these fluorine atoms can enhance the electrophilicity of adjacent functional groups, facilitating further chemical transformations.

Recent advancements in computational chemistry have enabled more efficient virtual screening and design of molecules like 4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid. Molecular docking studies have been employed to predict binding affinities to various biological targets, allowing researchers to optimize lead compounds before experimental synthesis. These computational approaches have accelerated the discovery process by identifying promising candidates with high potential for further development.

The pharmaceutical industry has also recognized the importance of fluorinated pyridines in drug design. Several marketed drugs contain pyridine derivatives with fluorine atoms, highlighting their therapeutic relevance. For instance, fluoroquinolone antibiotics incorporate fluorinated rings to enhance antibacterial activity. Similarly, anticancer agents often utilize fluorinated pyridines to improve target specificity and reduce side effects.

In conclusion,4-(Aminomethyl)-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-5-acetic acid (CAS No. 1361813-91-3) represents a valuable compound for researchers engaged in medicinal chemistry and drug discovery. Its unique structural features offer opportunities for designing novel bioactive molecules with improved pharmacokinetic properties. As research continues to uncover new applications for fluorinated pyridines,this compound is likely to play an increasingly significant role in the development of next-generation therapeutics.